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Compound of Interest

Compound Name: Thianthrene 5-oxide

Cat. No.: B189080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of thianthrene 5-oxide, a pivotal reagent in
modern organic synthesis. This document details its chemical identifiers, synthesis protocols,
and its significant role as a precursor for late-stage C-H functionalization, a technique of
paramount importance in drug discovery and materials science.

Core Identifiers and Properties

Thianthrene 5-oxide is a heterocyclic compound containing a central dithiin ring system with
one of the sulfur atoms oxidized. Its unique structure underpins its utility in synthetic chemistry.
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Identifier

Value

CAS Number

2362-50-7[1][2][3][4][5]

Molecular Formula

C12Hs0OS2[1][4][6]

Molecular Weight 232.32 g/mol [1][4]

PubChem CID 73220[5][6]

InChi InChIl=1S/C12H80S2/c13-15-11-7-3-1-5-
9(11)14-10-6-2-4-8-12(10)15/h1-8H[1][4][6]

InChlKey NYVGTLXTOJKHIN-UHFFFAOY SA-N[1][4][6]

Canonical SMILES

C1=CC=C2C(=C1)SC3=CC=CC=C3S2=0[6][7]

Appearance White to light yellow powder or crystals[2][3]
Melting Point 142.0 to 146.0 °C[2][3]
Purity >98.0% (GC)[2][3]

Experimental Protocols

The primary synthetic route to thianthrene 5-oxide is through the controlled oxidation of

thianthrene. Below are detailed experimental protocols for its preparation.

Protocol 1: Oxidation of Thianthrene with Iron(lll) Nitrate

Nonahydrate

This protocol describes a robust and scalable method for the synthesis of thianthrene 5-oxide.

Materials:

Thianthrene

Dichloromethane (DCM)

Sodium bromide

Acetic acid
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[ron(lIl) nitrate nonahydrate
Ethyl acetate (EtOAC)
Diethyl ether (Et20)

Water

Sodium sulfate (NazSOa)

Procedure:

In a round-bottomed flask open to the atmosphere, charge thianthrene (1.00 equiv),
dichloromethane, sodium bromide (5.00 mol%), acetic acid (75.0 mol%), and iron(lll) nitrate
nonahydrate (1.00 equiv).[3]

Stir the resulting mixture vigorously at 25 °C for 4 hours.[2][8]
Dilute the reaction mixture with water and transfer it to a separatory funnel.[2][8]

Separate the aqueous and organic layers. Extract the aqueous layer twice with
dichloromethane.[2][8]

Combine the organic layers and wash twice with water.[2][8]

Dry the combined organic layer over sodium sulfate, filter, and wash the sodium sulfate with
dichloromethane.[2][8]

Concentrate the filtrate under reduced pressure to yield a beige solid.[2][8]
Break the solid into smaller pieces and stir in ethyl acetate for 30 minutes.[2][8]

Collect the microcrystals by filtration, wash with diethyl ether, and dry in vacuo to afford
thianthrene 5-oxide as a white powder.[2][8]

Protocol 2: Oxidation with m-Chloroperoxybenzoic Acid
(mCPBA)
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This method provides an alternative for the synthesis of thianthrene 5-oxide.

Materials:

Thianthrene (TA)

m-Chloroperoxybenzoic acid (MCPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Procedure:

» Dissolve m-chloroperoxybenzoic acid in dichloromethane.[4]

e Add the mCPBA solution to a solution of thianthrene in dichloromethane.[4]
 Stir the mixture in an ice water bath for 1 hour.[4]

o Following the reaction, extract the mixture with a saturated sodium bicarbonate solution to
neutralize and remove excess mMCPBA and m-chlorobenzoic acid.[4]

» Further purification can be achieved through standard techniques such as recrystallization or
column chromatography.

Key Applications and Signaling Pathways

Thianthrene 5-oxide is a crucial intermediate in the synthesis of aryl thianthrenium salts,
which are versatile reagents for late-stage C-H functionalization. This process allows for the
direct modification of complex molecules at positions that are often difficult to access through
traditional synthetic methods.

The general workflow involves the activation of thianthrene 5-oxide, followed by the
thianthrenation of an arene, and subsequent functionalization.
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Synthesis of Thianthrene 5-Oxide C-H Functionalization Workflow
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Click to download full resolution via product page

Core workflow for the synthesis and application of thianthrene 5-oxide.

The mechanism of C-H thianthrenation is believed to proceed through a direct attack of the
arene on an activated form of thianthrene 5-oxide, such as O-trifluoroacetylthianthrene S-
oxide, or via a thianthrene dication intermediate under acidic conditions.[9] This process
exhibits remarkable para-selectivity for many substrates, which is attributed to the reversible
interconversion of Wheland-type intermediates before an irreversible deprotonation step.[9]

Thianthrene 5-oxide has also been employed as a mechanistic probe to determine the
electronic character of various oxygen-transfer agents.[10] The preferential oxidation at either
the sulfide or sulfoxide moiety provides insight into whether the oxidant is electrophilic or
nucleophilic in nature.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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